Cas no 38275-59-1 (5-Chloropyrimidine-2-carboxamide)

• Product Name: 5-Chloropyrimidine-2-carboxamide
• CAS No: 38275-59-1
• MF: C₅H₄ClN₃O
• MW: 157.557759284973
• CID: 923259
• PubChem ID: 7140346
• Update Time: 2025-11-01

5-Chloropyrimidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Chloropyrimidine-2-carboxamide
• 5-chloro-pyrimidine-2-carboxylic acid amide
• 5-Chlor-pyrimidin-2-carbonsaeure-amid
• AC1OG2W3
• AK146534
• SureCN3172153
• SB56113
• AKOS000320043
• IFLAB-BB F2124-0049
• SCHEMBL3172153
• 38275-59-1

• Inchi： 1S/C5H4ClN3O/c6-3-1-8-5(4(7)10)9-2-3/h1-2H,(H2,7,10)
• InChI Key： QOKGSDHPGYZYCL-UHFFFAOYSA-N
• SMILES： ClC1C=NC(C(N)=O)=NC=1

Computed Properties

• Exact Mass: 157.0042895g/mol
• Monoisotopic Mass: 157.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.9Ų

Additional information on 5-Chloropyrimidine-2-carboxamide

5-Chloropyrimidine-2-carboxamide: A Comprehensive Overview

The compound with CAS No 38275-59-1, commonly referred to as 5-Chloropyrimidine-2-carboxamide, is a significant molecule in the field of organic chemistry. This compound belongs to the class of pyrimidine derivatives, which are widely studied due to their diverse applications in pharmaceuticals, agrochemicals, and materials science. The structure of 5-Chloropyrimidine-2-carboxamide consists of a pyrimidine ring substituted with a chlorine atom at the 5-position and a carboxamide group at the 2-position. This unique substitution pattern imparts distinctive chemical and biological properties to the molecule.

Recent studies have highlighted the potential of 5-Chloropyrimidine-2-carboxamide as a precursor for synthesizing bioactive compounds. For instance, researchers have explored its role in the development of novel antifungal agents. The chlorine substituent at the 5-position is known to enhance the molecule's stability and reactivity, making it an ideal starting material for various organic transformations. Moreover, the carboxamide group at the 2-position facilitates further functionalization, enabling the creation of derivatives with tailored biological activities.

In terms of synthesis, 5-Chloropyrimidine-2-carboxamide can be prepared through a variety of methods. One common approach involves the nucleophilic substitution of a suitable chlorinated pyrimidine derivative with an amine-containing compound. This reaction typically occurs under mild conditions, ensuring high yields and excellent purity. Recent advancements in catalytic chemistry have also led to more efficient and environmentally friendly synthesis routes for this compound.

The application of 5-Chloropyrimidine-2-carboxamide extends beyond its role as an intermediate in drug discovery. It has been utilized in the development of advanced materials, such as coordination polymers and metal-organic frameworks (MOFs). The nitrogen atoms in the pyrimidine ring and the carboxamide group provide multiple coordination sites, making this compound highly versatile for such applications. Additionally, its thermal stability and ability to form hydrogen bonds contribute to its suitability in these contexts.

From a pharmacological perspective, 5-Chloropyrimidine-2-carboxamide has shown promise as a lead compound for anti-inflammatory and anticancer drug development. Studies have demonstrated that certain derivatives of this molecule exhibit potent inhibitory activity against key enzymes involved in inflammation and cancer progression. The chlorine substituent plays a crucial role in modulating these biological activities by influencing the molecule's electronic properties and bioavailability.

Recent research has also focused on understanding the environmental fate and toxicity of 5-Chloropyrimidine-2-carboxamide. Given its potential use in agrochemicals and pharmaceuticals, assessing its impact on ecosystems is critical. Preliminary findings suggest that this compound undergoes rapid degradation under environmental conditions, reducing its persistence in natural systems. However, further studies are required to fully characterize its ecological effects.

In conclusion, 5-Chloropyrimidine-2-carboxamide is a versatile and intriguing molecule with a wide range of applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool for future research and development efforts.